Cas no 2112911-32-5 (Ethyl 3-(azepan-3-yl)propanoate)

Ethyl 3-(azepan-3-yl)propanoate is a versatile intermediate in organic synthesis, characterized by its azepane ring and ester functionality. The compound's structure enables its use in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, where the azepane moiety can enhance biological activity or modify physicochemical properties. Its ester group offers reactivity for further derivatization, such as hydrolysis or transesterification. The product is typically employed in research and development settings, particularly in medicinal chemistry, due to its potential as a building block for bioactive molecules. Proper handling under standard laboratory conditions is recommended to ensure stability and performance.
Ethyl 3-(azepan-3-yl)propanoate structure
2112911-32-5 structure
Product Name:Ethyl 3-(azepan-3-yl)propanoate
CAS No:2112911-32-5
MF:C11H21NO2
MW:199.28994345665
CID:6055682
PubChem ID:165754869
Update Time:2025-06-08

Ethyl 3-(azepan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • 2112911-32-5
    • ethyl 3-(azepan-3-yl)propanoate
    • EN300-28370207
    • Ethyl 3-(azepan-3-yl)propanoate
    • Inchi: 1S/C11H21NO2/c1-2-14-11(13)7-6-10-5-3-4-8-12-9-10/h10,12H,2-9H2,1H3
    • InChI Key: HDVZLQLYPSNAEZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC1CNCCCC1)=O

Computed Properties

  • Exact Mass: 199.157228913g/mol
  • Monoisotopic Mass: 199.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.3Ų

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Additional information on Ethyl 3-(azepan-3-yl)propanoate

Recent Advances in the Study of Ethyl 3-(azepan-3-yl)propanoate (CAS: 2112911-32-5) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 3-(azepan-3-yl)propanoate (CAS: 2112911-32-5) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This ester derivative, featuring an azepane ring, has shown potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules. This research brief aims to summarize the latest findings related to this compound and its implications for future research and development.

The synthesis of Ethyl 3-(azepan-3-yl)propanoate has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed novel catalytic methods and green chemistry approaches to achieve more efficient production. The compound's unique structure, which combines a seven-membered azepane ring with an ethyl propanoate moiety, makes it a versatile intermediate for the synthesis of various pharmacologically active molecules. Recent publications highlight its role in the development of central nervous system (CNS) targeting drugs, owing to its ability to cross the blood-brain barrier.

Pharmacological evaluations of Ethyl 3-(azepan-3-yl)propanoate have revealed interesting properties. Preliminary in vitro studies suggest that it may exhibit modulatory effects on certain neurotransmitter systems, particularly those involving GABA and dopamine receptors. These findings have sparked interest in its potential application in neurological disorders such as anxiety, depression, and Parkinson's disease. However, further in vivo studies are required to validate these observations and elucidate the compound's mechanism of action.

In drug discovery, Ethyl 3-(azepan-3-yl)propanoate has been utilized as a key intermediate in the synthesis of more complex molecules. Its structural features allow for various modifications, enabling medicinal chemists to explore diverse chemical space. Recent patent applications have disclosed derivatives of this compound with improved pharmacokinetic properties and target specificity. These developments underscore the compound's importance in the design of novel therapeutic agents.

The safety profile of Ethyl 3-(azepan-3-yl)propanoate has been investigated in recent toxicological studies. While initial results indicate a favorable safety margin at therapeutic doses, comprehensive long-term toxicity assessments are still ongoing. Regulatory considerations for this compound are being developed in parallel with its research applications, ensuring that any future clinical use will meet stringent safety standards.

Looking ahead, research on Ethyl 3-(azepan-3-yl)propanoate is expected to expand into new areas. Computational chemistry approaches are being employed to predict its interactions with various biological targets, potentially uncovering new therapeutic applications. Additionally, its use in prodrug design and drug delivery systems is an emerging area of investigation. The compound's versatility and promising pharmacological profile position it as a valuable tool in chemical biology and a potential candidate for further drug development.

In conclusion, Ethyl 3-(azepan-3-yl)propanoate (CAS: 2112911-32-5) represents an exciting area of research in chemical biology and pharmaceutical sciences. Recent advances in its synthesis, pharmacological evaluation, and application in drug discovery highlight its potential significance. As research continues to uncover its properties and applications, this compound may play an increasingly important role in the development of new therapeutic strategies.

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